Cas no 1664-39-7 (N-Methyl-N-phenylethane-1,2-diamine)

N-Methyl-N-phenylethane-1,2-diamine is a versatile organic compound featuring both amine and phenyl functional groups, making it valuable in synthetic chemistry and pharmaceutical applications. Its structure allows for selective reactivity, particularly in the formation of Schiff bases, coordination complexes, and as an intermediate in heterocyclic synthesis. The compound’s secondary amine group enhances its nucleophilicity, facilitating efficient coupling reactions. Additionally, its stability under standard conditions ensures consistent performance in laboratory and industrial settings. N-Methyl-N-phenylethane-1,2-diamine is particularly useful in catalysis, ligand design, and the development of bioactive molecules, offering a balance of reactivity and structural flexibility for advanced chemical synthesis.
N-Methyl-N-phenylethane-1,2-diamine structure
1664-39-7 structure
Product Name:N-Methyl-N-phenylethane-1,2-diamine
CAS No:1664-39-7
MF:C9H14N2
MW:150.220861911774
MDL:MFCD00047949
CID:230616
PubChem ID:7064114
Update Time:2025-06-07

N-Methyl-N-phenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-Methyl-N1-phenylethane-1,2-diamine dihydrochloride
    • 2-(methyl-phenyl-amino)ethylazanium
    • N-(2-AMINOETHYL)-N-METHYL-N-PHENYLAMINE DIHYDROCHLORIDE
    • N*1*-Methyl-N*1*-phenyl-ethane-1,2-diamine
    • AC1OEW3Y
    • AG-E-15923
    • CTK0I3077
    • N-(2-aminoethyl)-N-methylaniline
    • N-methyl-N-phenyl-1,2-diaminoethane
    • N-Methyl-N-phenyl-1,2-ethanediamine
    • N-methyl-N-phenyl-ethylenediamine
    • N-Methyl-N-phenylethylenediamine
    • (2-aminoethyl)methyl(phenyl)amine
    • N-Methyl-N-phenylethane-1,2-diamine
    • (2-aminoethyl)methyl(phenyl)amine 1HCl
    • (2-aminoethyl)methyl(phenyl)amine(SALTDATA: HCl)
    • BB 0259283
    • AB02070
    • BAA66439
    • N1-Methyl-N1-phenylethane-1,2-diamine
    • AKOS000201109
    • N'-methyl-N'-phenylethane-1,2-diamine
    • FT-0678040
    • N1-METHYL-N1-PHENYL-ETHANE-1,2-DIAMINE
    • 1,2-Ethanediamine, N1-methyl-N1-phenyl-
    • EN300-34696
    • 1664-39-7
    • CS-0246917
    • MFCD00047949
    • BS-13441
    • SCHEMBL4395973
    • 1,2-Ethanediamine, N-methyl-N-phenyl-
    • ALBB-037354
    • G30708
    • DB-130410
    • DB-335410
    • STK873737
    • N1-methyl-N1-phenyl-1,2-Ethanediamine
    • MDL: MFCD00047949
    • Inchi: 1S/C9H14N2/c1-11(8-7-10)9-5-3-2-4-6-9/h2-6H,7-8,10H2,1H3
    • InChI Key: GCGMQDJOIHALPF-UHFFFAOYSA-N
    • SMILES: N(C)(C1C=CC=CC=1)CCN

Computed Properties

  • Exact Mass: 150.11582
  • Monoisotopic Mass: 150.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 247.5°Cat760mmHg
  • Flash Point: 92.9°C
  • Refractive Index: 1.574
  • PSA: 29.26

N-Methyl-N-phenylethane-1,2-diamine Security Information

  • HazardClass:IRRITANT

N-Methyl-N-phenylethane-1,2-diamine Pricemore >>

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